Cas no 1552928-89-8 (2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid)

• Product Name: 2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid
• CAS No: 1552928-89-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6419227
• PubChem ID: 115429729
• Update Time: 2025-07-18

2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid
• 1552928-89-8
• EN300-1045711
• 2-ethyl-2-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)butanoic acid

• Inchi： 1S/C11H19NO4/c1-4-7-16-10(15)12-8-11(5-2,6-3)9(13)14/h4H,1,5-8H2,2-3H3,(H,12,15)(H,13,14)
• InChI Key： XEYRAGKISZZJRN-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC=C)(CC)CC)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid

Professional Introduction to 2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic Acid (CAS No. 1552928-89-8)

2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid, identified by its CAS number 1552928-89-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical and biological properties that make it a valuable candidate for various research applications.

The molecular formula of this compound can be represented as C₁₁H₁₇NO₄, which highlights its composition involving carbon, hydrogen, nitrogen, and oxygen atoms. The presence of multiple functional groups, including an ester group (prop-2-en-1-yloxy) and an amide linkage, contributes to its reactivity and potential utility in synthetic chemistry. These features are particularly relevant in the context of drug design and development, where structural diversity often correlates with enhanced biological activity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, metabolic disorders, and other chronic conditions. The structure of 2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid suggests that it may interact with specific targets within cellular machinery, thereby influencing physiological processes. For instance, the amide moiety is known to be a common pharmacophore in many bioactive molecules, often mediating interactions with proteins and enzymes.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptide mimetics and protease inhibitors. The amine group attached to the central carbon atom provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has made it a subject of interest in academic and industrial research laboratories aiming to develop next-generation therapeutics.

The ester group at the end of the molecule also plays a crucial role in determining its chemical behavior. Ester functionalities are frequently involved in hydrolysis reactions, which can be exploited to release active pharmaceutical ingredients (APIs) under controlled conditions. This characteristic is particularly useful in prodrug formulations, where the ester linkage can be designed to cleave in specific biological compartments, thereby enhancing drug delivery efficiency.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding pockets and interaction sites on target proteins for 2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid. These insights have guided experimental efforts toward optimizing the compound's pharmacological profile.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties. The ability to incorporate multiple functional groups into a single molecular framework allows for fine-tuning of material characteristics, such as solubility, thermal stability, and biodegradability.

The synthesis of 2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to improve yield and purity. These advancements not only facilitate the production of high-quality samples but also contribute to sustainable chemical manufacturing practices.

The compound's potential role in drug discovery has been further underscored by its incorporation into several preclinical studies investigating novel therapeutic strategies. Researchers have explored its interactions with various enzymes and receptors, aiming to identify new mechanisms for treating diseases such as cancer and neurodegenerative disorders. The results from these studies have provided valuable insights into the compound's pharmacokinetic behavior and potential clinical applications.

The future prospects for 2-ethyl-2-({(prop-2-en-1-yloxy)carbonylamino}methyl)butanoic acid are bright, driven by ongoing research efforts aimed at expanding its utility across multiple domains. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.